N-(5-chloro-2-pyridinyl)-2-ethyl-3-pyrazolecarboxamide

• Molecular Formula: C11H11ClN4O
• Molecular Weight: 250.68 g/mol
• IUPAC Name: N-(5-chloropyridin-2-yl)-2-ethylpyrazole-3-carboxamide
• InChI: InChI=1S/C11H11ClN4O/c1-2-16-9(5-6-14-16)11(17)15-10-4-3-8(12)7-13-10/h3-7H,2H2,1H3,(H,13,15,17)
• InChI Key: MIQWXOOCLUJALO-UHFFFAOYSA-N
• SMILES: CCN1C(=CC=N1)C(=O)NC2=NC=C(C=C2)Cl

Description

N-(5-chloro-2-pyridinyl)-2-ethyl-3-pyrazolecarboxamide is an aromatic amide and a heteroarene.

Scientific Research Applications

• Synthesis and Intermediate Applications :

  • Synthesis of novel 3-Chloro-1-(3-chloro-2-pyridinyl)-1H-pyrazole-5-carboxamide compounds has been reported, showcasing the chemical's potential as an intermediate in further compound development (Yang Yun-shang, 2010).
  • Ethyl 3-bromo-1-(3-chloro-2-pyridinyl)-4,5-dihydro-1H-pyrazole-5-carboxylate, an important intermediate of the insecticide chlorantraniliprole, was synthesized from a derivative of this chemical, indicating its role in insecticide production (Lan Zhi-li, 2007).

• Antimicrobial and Antifungal Activities :

  • A study on 5-Chloro-N-phenylpyrazine-2-carboxamides revealed significant in vitro activity against Mycobacterium tuberculosis, demonstrating the potential antimicrobial applications of related compounds (J. Zítko et al., 2013).
  • N-(Substituted pyridinyl)-1-methyl(phenyl)-3-(trifluoromethyl)-1H-pyrazole-4-carboxamide derivatives exhibited moderate antifungal activities against phytopathogenic fungi, suggesting their use in fungicide development (Zhibing Wu et al., 2012).

• Cancer Research :

  • Compounds synthesized from derivatives of N-(5-chloro-2-pyridinyl)-2-ethyl-3-pyrazolecarboxamide showed antiproliferative activities against various human cancer cell lines, indicating their potential in cancer treatment research (Şeyma Cankara Pirol et al., 2014).

• Insecticidal Applications :

  • Research on the synthesis of 3-bromo-1-(3-chloro-2-pyridinyl)-1H-pyrazole-5-carboxylic acid, a key intermediate in producing the insecticide chlorantraniliprole, highlights the chemical's role in insecticide development (Niu Wen-bo, 2011).